![molecular formula C9H8ClN3O2 B6259130 5-chloro-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione CAS No. 112734-83-5](/img/structure/B6259130.png)
5-chloro-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione
Overview
Description
The compound “5-chloro-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione” is a derivative of pyrano[2,3-d]pyrimidine-2,4-dione . Pyrano[2,3-d]pyrimidine-2,4-dione derivatives have been studied for their potential as inhibitors against Poly (ADP-ribose) polymerases-1 (PARP-1), which are involved in DNA repair damage .
Synthesis Analysis
The synthesis of pyrano[2,3-d]pyrimidine-2,4-dione derivatives involves the Knoevenagel-Michael cyclocondensation of barbituric acid/1,3-dimethylbarbituric acid, malononitrile, and arylaldehyde derivatives . This process is carried out at room temperature in aqueous ethanol, using photo-excited state functions generated from Na2 eosin Y as direct hydrogen atom transfer (HAT) catalysts by visible light mediated in the air atmosphere .Scientific Research Applications
Hybrid Catalysts in Synthesis
The synthesis of pyranopyrimidine scaffolds, which are key precursors for medicinal and pharmaceutical industries, utilizes diversified hybrid catalysts such as organocatalysts, metal catalysts, and nanocatalysts. These scaffolds have broad synthetic applications and bioavailability, with the development of the main core presenting challenges due to structural complexity. The review by Parmar, Vala, and Patel (2023) focuses on synthetic pathways employed for developing substituted pyrano[2,3-d]pyrimidindione derivatives through one-pot multicomponent reactions, highlighting the application of hybrid catalysts for the synthesis of 5H-pyrano[2,3-d]pyrimidine scaffolds from 1992 to 2022 (Parmar, Vala, & Patel, 2023).
Regioselectivity in Bromination
In the context of synthetic organic chemistry, the regioselectivity of bromination in unsymmetrical dimethylpyridines, related to the compound of interest, has been explored. Thapa et al. (2014) investigated the free radical bromination of picolines and lutidines, providing insights into the mechanisms and regioselectivity. Their findings contribute to a better understanding of how bromination prefers the methyl group farthest from the nitrogen in the ring, offering valuable information for synthetic pathways involving such compounds (Thapa, Brown, Balestri, & Taylor, 2014).
Biological Significance of Pyrimidine Derivatives
Pyrimidine derivatives, closely related to the compound , have been extensively studied for their biological significance. Jindal and Kaur (2021) reviewed various pyrimidine-based optical sensors and highlighted their biological and medicinal applications. The versatility of pyrimidine derivatives in sensing materials and their ability to form coordination as well as hydrogen bonds make them suitable for use as sensing probes. This inclusive anthology from 2005 to 2020 encompasses the significant biological properties and sensing applications of pyrimidine derivatives (Jindal & Kaur, 2021).
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit cyclin-dependent kinases (cdks), which play a crucial role in cell cycle regulation .
Mode of Action
For instance, some compounds inhibit the activity of CDKs, thereby affecting cell cycle progression .
Biochemical Pathways
Inhibition of cdks can affect various pathways related to cell cycle regulation, potentially leading to cell cycle arrest .
Pharmacokinetics
The degree of lipophilicity of similar compounds allows them to diffuse easily into cells, which could impact their bioavailability .
Result of Action
Similar compounds have been found to inhibit the growth of various cell lines, suggesting potential cytotoxic activities .
Biochemical Analysis
Biochemical Properties
5-chloro-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione plays a significant role in biochemical reactions, particularly in its interactions with enzymes and proteins. This compound has been shown to inhibit certain enzymes, such as dihydrofolate reductase (DHFR), which is crucial in the folate pathway . By inhibiting DHFR, this compound can disrupt the synthesis of nucleotides, thereby affecting DNA replication and cell division. Additionally, this compound interacts with various proteins, potentially altering their function and stability.
Cellular Effects
The effects of this compound on cellular processes are profound. It has been observed to influence cell signaling pathways, particularly those involved in cell proliferation and apoptosis . By modulating these pathways, the compound can induce cell cycle arrest and promote programmed cell death in certain cancer cell lines. Furthermore, this compound affects gene expression by altering the transcriptional activity of specific genes involved in cell growth and survival.
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. One primary mechanism is the inhibition of DHFR, which leads to a decrease in tetrahydrofolate levels and subsequently impairs DNA synthesis . Additionally, this compound can bind to other biomolecules, such as proteins and nucleic acids, altering their structure and function. These binding interactions can result in enzyme inhibition or activation, changes in gene expression, and disruption of cellular homeostasis.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been studied over various time periods. The compound has shown stability under standard laboratory conditions, with minimal degradation over time . Long-term studies have indicated that prolonged exposure to this compound can lead to sustained inhibition of cell proliferation and induction of apoptosis in cancer cells. The specific temporal dynamics of its effects may vary depending on the experimental conditions and cell types used.
Dosage Effects in Animal Models
The effects of this compound in animal models have been investigated to determine its therapeutic potential and toxicity. At lower dosages, the compound has demonstrated efficacy in inhibiting tumor growth without significant adverse effects . At higher dosages, toxic effects such as hepatotoxicity and nephrotoxicity have been observed. These findings highlight the importance of optimizing dosage regimens to maximize therapeutic benefits while minimizing toxicity.
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily those related to folate metabolism . The compound interacts with enzymes such as DHFR, leading to alterations in the levels of key metabolites like dihydrofolate and tetrahydrofolate. These changes can affect metabolic flux and the overall metabolic state of the cell. Additionally, the compound may influence other metabolic pathways indirectly by modulating gene expression and enzyme activity.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are critical for its biological activity . The compound is likely transported across cell membranes via specific transporters or passive diffusion. Once inside the cell, it can accumulate in various cellular compartments, including the cytoplasm and nucleus. The distribution of the compound within tissues may be influenced by factors such as tissue perfusion, binding to plasma proteins, and cellular uptake mechanisms.
Subcellular Localization
The subcellular localization of this compound is essential for understanding its activity and function . The compound has been found to localize in the nucleus, where it can interact with DNA and nuclear proteins. This localization is likely facilitated by specific targeting signals or post-translational modifications that direct the compound to the nucleus. Additionally, the compound may localize to other organelles, such as mitochondria, where it can influence mitochondrial function and cellular metabolism.
properties
IUPAC Name |
5-chloro-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4-dione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClN3O2/c1-12-7-6(5(10)3-4-11-7)8(14)13(2)9(12)15/h3-4H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVVRJCBILSPHSE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=NC=CC(=C2C(=O)N(C1=O)C)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801182728 | |
Record name | 5-Chloro-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801182728 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
112734-83-5 | |
Record name | 5-Chloro-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=112734-83-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Chloro-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801182728 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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